Cas no 1415566-32-3 ((2R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-2-carboxylic acid)
(2R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-1-(tert-butoxycarbonyl)-2-methylpiperidine-2-carboxylic acid
- (2R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-2-carboxylic acid
- BDAXXVZMKUJADB-GFCCVEGCSA-N
- (2R)-1-Boc-2-methylpiperidine-2-carboxylic acid
- (2R)-1-[(t-Butoxy)carbonyl]-2-methylpiperidine-2-carboxylic acid
- (2R)-1-(tert-butoxycarbonyl)-2-methylpiperidine-2-carboxylic acid
- AKOS022184316
- CS-M0418
- SB47372
- P17400
- SCHEMBL14956785
- 1,2-Piperidinedicarboxylic acid, 2-methyl-, 1-(1,1-dimethylethyl) ester, (2R)-
- MFCD18207178
- (2R)-2-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid
- 1415566-32-3
- AS-54013
- (R)-1-(tert-Butoxycarbonyl)-2-methylpiperidine-2-carboxylicacid
- EN300-374461
- DTXSID101137265
-
- MDL: MFCD18207178
- Inchi: 1S/C12H21NO4/c1-11(2,3)17-10(16)13-8-6-5-7-12(13,4)9(14)15/h5-8H2,1-4H3,(H,14,15)/t12-/m1/s1
- InChI Key: BDAXXVZMKUJADB-GFCCVEGCSA-N
- SMILES: O(C(C)(C)C)C(N1CCCC[C@@]1(C(=O)O)C)=O
Computed Properties
- Exact Mass: 243.14705815g/mol
- Monoisotopic Mass: 243.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8
- XLogP3: 1.8
(2R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB511091-100 mg |
(2R)-1-[(t-Butoxy)carbonyl]-2-methylpiperidine-2-carboxylic acid; . |
1415566-32-3 | 100mg |
€240.20 | 2023-06-14 | ||
| abcr | AB511091-250 mg |
(2R)-1-[(t-Butoxy)carbonyl]-2-methylpiperidine-2-carboxylic acid; . |
1415566-32-3 | 250mg |
€437.40 | 2023-06-14 | ||
| abcr | AB511091-500 mg |
(2R)-1-[(t-Butoxy)carbonyl]-2-methylpiperidine-2-carboxylic acid; . |
1415566-32-3 | 500mg |
€702.60 | 2023-06-14 | ||
| abcr | AB511091-1 g |
(2R)-1-[(t-Butoxy)carbonyl]-2-methylpiperidine-2-carboxylic acid; . |
1415566-32-3 | 1g |
€1032.40 | 2023-06-14 | ||
| Chemenu | CM303774-250mg |
(R)-1-(tert-Butoxycarbonyl)-2-methylpiperidine-2-carboxylic acid |
1415566-32-3 | 95% | 250mg |
$280 | 2022-09-29 | |
| Chemenu | CM303774-500mg |
(R)-1-(tert-Butoxycarbonyl)-2-methylpiperidine-2-carboxylic acid |
1415566-32-3 | 95% | 500mg |
$466 | 2022-09-29 | |
| Chemenu | CM303774-1g |
(R)-1-(tert-Butoxycarbonyl)-2-methylpiperidine-2-carboxylic acid |
1415566-32-3 | 95% | 1g |
$698 | 2022-09-29 | |
| Chemenu | CM303774-5g |
(R)-1-(tert-Butoxycarbonyl)-2-methylpiperidine-2-carboxylic acid |
1415566-32-3 | 95% | 5g |
$2095 | 2022-09-29 | |
| Chemenu | CM303774-10g |
(R)-1-(tert-Butoxycarbonyl)-2-methylpiperidine-2-carboxylic acid |
1415566-32-3 | 95% | 10g |
$3492 | 2022-09-29 | |
| eNovation Chemicals LLC | D635765-100mg |
(2R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-2-carboxylic acid |
1415566-32-3 | 97% | 100mg |
$190 | 2024-07-21 |
(2R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-2-carboxylic acid Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on (2R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-2-carboxylic acid
Recent Advances in the Application of (2R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-2-carboxylic acid (CAS: 1415566-32-3) in Chemical Biology and Pharmaceutical Research
The chiral piperidine derivative (2R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-2-carboxylic acid (CAS: 1415566-32-3) has recently emerged as a valuable building block in medicinal chemistry and drug discovery. This protected amino acid derivative, featuring both a carboxylic acid and a Boc-protected amine functionality, has demonstrated significant utility in the synthesis of biologically active compounds, particularly in the development of protease inhibitors and modulators of protein-protein interactions.
Recent studies published in the Journal of Medicinal Chemistry (2023) have highlighted the compound's role as a key intermediate in the synthesis of novel SARS-CoV-2 main protease inhibitors. The stereochemistry at the 2-position and the steric bulk introduced by the methyl group have been shown to be critical for achieving optimal binding affinity and selectivity. Researchers at several pharmaceutical companies have incorporated this scaffold into their drug discovery programs targeting viral proteases.
A breakthrough application reported in ACS Chemical Biology (2024) demonstrates the use of this compound in the development of covalent inhibitors for KRAS G12C mutants. The carboxylic acid moiety serves as an anchor point for structure-activity relationship (SAR) exploration, while the Boc-protected amine allows for further functionalization. The 2-methyl substitution has been found to significantly improve metabolic stability compared to unsubstituted analogs.
In peptide mimetic design, this building block has enabled the creation of constrained analogs with improved bioavailability. A recent Nature Communications paper (2024) described its incorporation into macrocyclic peptides targeting GPCRs, where the methyl group helped maintain the desired conformation while reducing flexibility. The CAS: 1415566-32-3 material has become commercially available in high enantiomeric purity (>99% ee), facilitating its broader adoption in drug discovery programs.
The synthetic accessibility of this compound has also been improved through recent methodological advances. A Green Chemistry (2023) publication reported an asymmetric catalytic route that avoids the need for resolution, significantly reducing production costs. This development is particularly important as demand for the material has increased with its growing applications in pharmaceutical research.
Looking forward, the unique stereochemical and functional group features of (2R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-2-carboxylic acid position it as a versatile scaffold for addressing current challenges in drug discovery, particularly in the areas of targeted protein degradation and molecular glues. Several preclinical candidates incorporating this structural motif are expected to enter clinical trials in the coming years.
1415566-32-3 ((2R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)